5-Acetyl-2-methyl-2H-indazole

• IUPAC Name: 1-(2-methylindazol-5-yl)ethanone
• InChI: InChI=1S/C10H10N2O/c1-7(13)8-3-4-10-9(5-8)6-12(2)11-10/h3-6H,1-2H3
• InChI Key: PHIUTXLMCSJVNX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=CN(N=C2C=C1)C
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID201291658
• Molecular Weight: 174.20 g/mol
• CAS RN: 1159511-28-0

Description

Indazole is an important fused aromatic heterocyclic system containing a benzene and pyrazole ring. It is also known as benzopyrazole. Indazoles consist of three tautomeric forms in which 1H-tautomers (indazoles) and 2H-tautomers (isoindazoles) exist in all phases. The thermodynamic internal energy calculation of these tautomers points view 1H-indazole as the predominant and stable form over 2H-indazole.

Synthesis Analysis

The synthesis of 2H-indazoles has been developed using a [3 + 2] dipolar cycloaddition of sydnones and arynes. A series of 2H-indazoles have been prepared in good to excellent yields using this protocol. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazole is an amphoteric molecule which can be protonated to an indazolium cation or deprotonated to an indazolate anion. The tautomerism in indazoles greatly influences synthesis, reactivity, physical and even the biological properties of indazoles. The thermodynamic internal energy calculation of these tautomers points view 1H-indazole as the predominant and stable form over 2H-indazole.

Chemical Reactions Analysis

2H-Indazoles are synthesized using a copper-catalyzed one-pot, three-component reaction of 2-bromobenzaldehydes, primary amines, and sodium azide. The catalyst plays the key role in the formation of C-N and N-N bonds.

Physical And Chemical Properties Analysis

Indazole is an amphoteric molecule which can be protonated to an indazolium cation or deprotonated to an indazolate anion. The corresponding pKa values are 1.04 for the equilibrium between indazolium cation and indazole and 13.86 for the equilibrium between indazole and indazolate anion.

Safety And Hazards

The safety data sheet for a similar compound, 5-methoxy-2-methyl-2H-indazole, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Indazole-containing derivatives represent one of the most important heterocycles in drug molecules. Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities. Therefore, they have gained considerable attention in the field of medicinal chemistry. This suggests that there is potential for future research and development in this area.